4-Methyl-2-(trifluoromethyl)-1,3-dioxolan-2-amine

• IUPAC Name: 4-methyl-2-(trifluoromethyl)-1,3-dioxolan-2-amine
• InChI: InChI=1S/C5H8F3NO2/c1-3-2-10-5(9,11-3)4(6,7)8/h3H,2,9H2,1H3
• InChI Key: MIAKOOVHEMCVJO-UHFFFAOYSA-N
• Canonical SMILES: CC1COC(O1)(C(F)(F)F)N
• Molecular Formula: C5H8F3NO2
• Molecular Weight: 171.12 g/mol

Description

The compound “4-Methyl-2-(trifluoromethyl)-1,3-dioxolan-2-amine” is an organic molecule that contains a trifluoromethyl group (-CF3), a dioxolane ring, and an amine group (-NH2). The trifluoromethyl group is a common functional group in organic chemistry and is known for its high electronegativity and the ability to significantly alter the physical and biological properties of organic molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. The trifluoromethyl group is known for its high electronegativity, which could impact the compound’s polarity, solubility, and reactivity.

Scientific Research Applications

1. Synthesis and Characterization of Functionalized Materials

Amine-functionalized materials, including colloidal silica, have been synthesized for various applications. The process involves using reagents like tetraethyl orthosilicate and (3-aminopropyl) trimethoxysilane. Such materials find use in fundamental investigations and various applications due to their unique properties (Soto-Cantu et al., 2012).

2. Catalysis in Chemical Reactions

Tris[2-(2H-hexafluoropropoxy)ethyl]amine, related to 4-Methyl-2-(trifluoromethyl)-1,3-dioxolan-2-amine, has been used to catalyze the oligomerization of hexafluoropropene. This process is vital in the synthesis of various chemical compounds and polymers (Halasz et al., 1973).

3. Polymer-Supported Reagents in Organic Synthesis

In organic synthesis, polymer-supported derivatives of tris(2-aminoethyl)amine are used for quenching excess reactants and purifying crude reaction products. This application is significant in combinatorial chemistry and streamlines the synthesis and purification of complex organic molecules (Hodges, 1997).

4. Optical Detection and Sensing

Trifluoroacetyl derivatives, including those similar to 4-Methyl-2-(trifluoromethyl)-1,3-dioxolan-2-amine, have been developed for optical detection of various amines. This application is crucial in chemical sensing and environmental monitoring (Tamiaki et al., 2013).

5. Conservation and Material Science

Epoxy-silica polymers, involving reactions with primary amines, are employed as materials for stone conservation. This application is critical in the field of cultural heritage preservation and material science (Cardiano et al., 2005).

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Many trifluoromethyl-containing compounds have been studied for their potential use in pharmaceuticals and other areas.